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Compound of Interest

Compound Name: Dimetholizine

CAS No.: 7008-00-6

Cat. No.: B1606854

Get Quote

Abstract & Scope
This technical guide outlines the standardized protocol for solubilizing Dimetholizine
Phosphate, a piperazine-derivative antihypertensive agent, for use in biological assays and

parenteral formulations. While the phosphate salt form is engineered for improved hydrophilicity

compared to the free base, precise handling is required to maintain stoichiometric stability and

physiological pH compatibility. This document details the physicochemical properties, step-by-

step dissolution workflows, and quality control measures required to generate reproducible

stock and working solutions.

Compound Profile & Physicochemical Data[1][2][3]
[4][5][6][7][8]
Before initiating solubilization, verify the compound identity and stoichiometric requirements

using the data below.
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Parameter Specification

Compound Name Dimetholizine Phosphate

CAS Number 13980-98-8

PubChem CID 71586971

Molecular Formula
(

)

Molecular Weight 362.36 g/mol

Core Structure
1-(2-methoxyphenyl)-4-(3-

methoxypropyl)piperazine (phosphate salt)

Solubility Class High Aqueous Solubility (Salt Form)

pKa (Predicted) ~8.5 (Piperazine nitrogen)

Appearance White to off-white crystalline solid

Pre-Formulation Analysis: The Solubility-pH
Interplay
Expert Insight: Dimetholizine contains a piperazine ring, acting as a weak base. The

phosphate salt is formed to protonate the basic nitrogen, drastically increasing water solubility.

However, dissolving the phosphate salt in unbuffered water will result in an acidic solution (pH

~4.0–5.0) due to the dissociation of the phosphate counter-ion.

Critical Consideration:

For Chemical Analysis (HPLC/MS): Dissolution in pure HPLC-grade water is sufficient.

For Biological Assays (Cell Culture/In Vivo): The acidity must be neutralized. However,

adding strong base (NaOH) too quickly can cause the "free base" form of Dimetholizine to

precipitate out of solution if the pH exceeds its pKa. A buffered approach is required.

Experimental Protocols
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Protocol A: Preparation of 10 mM Stock Solution
(Aqueous)
Target Application: Analytical Standards, High-Concentration Stocks

Materials:

Dimetholizine Phosphate (Solid)[1]

Milli-Q / HPLC-grade Water (18.2 MΩ·cm)

Vortex Mixer

0.22 µm PVDF Syringe Filter (for sterilization)

Procedure:

Calculation: To prepare 10 mL of a 10 mM (10 mmol/L) stock solution:

Weighing: Accurately weigh 36.2 mg of Dimetholizine Phosphate into a sterile 15 mL

conical tube.

Solvent Addition: Add 8.0 mL of HPLC-grade water. Do not add the full volume yet.

Dissolution: Vortex vigorously for 30–60 seconds. The salt should dissolve rapidly. If

particulates remain, sonicate for 5 minutes at room temperature.

Volume Adjustment: Add water to bring the total volume to exactly 10.0 mL. Invert to mix.

Filtration: Pass the solution through a 0.22 µm syringe filter into a sterile cryovial.

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Protocol B: Preparation of Physiological Working
Solution (pH 7.4)
Target Application: In Vitro Cell Assays, Animal Injection
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Expert Insight: Direct neutralization of the stock solution can lead to precipitation. This protocol

uses a "dilute-and-buffer" strategy to maintain solubility while achieving physiological pH.

Procedure:

Starting Material: Thaw the 10 mM Stock Solution (from Protocol A).

Vehicle Preparation: Prepare PBS (Phosphate Buffered Saline, pH 7.4).

Dilution: Dilute the stock solution into the PBS vehicle to the desired working concentration

(e.g., 100 µM).

Example: To make 10 mL of 100 µM solution, add 100 µL of 10 mM Stock to 9.9 mL of

PBS.

pH Verification: Check the pH of the final working solution. The high buffering capacity of

PBS should neutralize the trace acidity of the stock without precipitation.

Checkpoint: If the solution becomes cloudy, the concentration may be too high for the pH.

Reduce concentration or use a vehicle with a lower pH (e.g., pH 6.5) if the assay permits.

Visualization: Solubilization Workflow
The following diagram illustrates the decision logic and workflow for preparing Dimetholizine
Phosphate, ensuring stability and sterility.
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Figure 1: Decision tree for the preparation of Dimetholizine Phosphate solutions,

distinguishing between analytical stocks and biological working solutions.

Quality Control & Troubleshooting
Observation Root Cause Corrective Action

Cloudiness upon adding PBS

"Salting out" or pH shock

causing free-base

precipitation.

Pre-dilute the stock in water

further before adding

concentrated buffer, or lower

the working concentration.

Yellow discoloration
Oxidation of the piperazine

ring.

Discard solution. Prepare fresh

and protect from light. Use

degassed water.

Incomplete Dissolution Saturation limit reached.

Ensure the target

concentration does not exceed

~50 mM. Sonicate at 37°C for

10 mins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. Dimelazine | C19H22N2S | CID 208838 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Dimetholizine phosphate | C15H27N2O6P | CID 71586971 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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optimization-of-aqueous-dimetholizine-phosphate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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